Cas no 2408443-29-6 (5-(methoxycarbonyl)-6-(trifluoromethyl)pyridin-3-ylboronic acid)

• Product Name: 5-(methoxycarbonyl)-6-(trifluoromethyl)pyridin-3-ylboronic acid
• CAS No: 2408443-29-6
• MF: C₈H₇BF₃NO₄
• MW: 248.951692819595
• CID: 5759228
• PubChem ID: 150713342
• Update Time: 2023-11-27

5-(methoxycarbonyl)-6-(trifluoromethyl)pyridin-3-ylboronic acid Chemical and Physical Properties

Names and Identifiers

• EN300-19253821
• 2408443-29-6
• (5-(Methoxycarbonyl)-6-(trifluoromethyl)pyridin-3-yl)boronic acid
• JOIZHOUZLDYUMW-UHFFFAOYSA-N
• [5-Methoxycarbonyl-6-(trifluoromethyl)pyridin-3-yl]boronic acid
• [5-(methoxycarbonyl)-6-(trifluoromethyl)pyridin-3-yl]boronic acid
• 5-(methoxycarbonyl)-6-(trifluoromethyl)pyridin-3-ylboronic acid

• Inchi： 1S/C8H7BF3NO4/c1-17-7(14)5-2-4(9(15)16)3-13-6(5)8(10,11)12/h2-3,15-16H,1H3
• InChI Key： JOIZHOUZLDYUMW-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=O)OC)=CC(B(O)O)=CN=1)(F)F

Computed Properties

• Exact Mass: 249.0420224g/mol
• Monoisotopic Mass: 249.0420224g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 79.6Ų